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Compound of Interest

Compound Name: trans-Latanoprost

Cat. No.: B1233568

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of trans-Latanoprost, a prostaglandin analog widely used in
research and pharmaceutical development. Adherence to these procedural steps will minimize
risk and ensure operational integrity.

When working with potent compounds like trans-Latanoprost, a thorough understanding of
safety protocols is not just a regulatory requirement but a cornerstone of responsible research.
This document outlines the necessary personal protective equipment (PPE), safe handling
procedures, and proper disposal methods to build a culture of safety and trust in your
laboratory operations.

Personal Protective Equipment (PPE): Your First
Line of Defense

The use of appropriate personal protective equipment is mandatory to prevent accidental
exposure to trans-Latanoprost. Engineering controls, such as fume hoods, should always be
the primary means of exposure control, with PPE serving as a crucial secondary barrier.

Eye and Face Protection:

o Wear airtight protective goggles that comply with EN 166 standards to shield against
splashes and airborne particles.[1]
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« In situations with a higher risk of splashes, a face shield should be used in conjunction with
goggles for comprehensive protection of the eyes, nose, and mouth.[1]

Skin Protection:

¢ Gloves: Chemically compatible gloves are essential. Nitrile rubber gloves with a minimum
thickness of 0.11 mm are recommended, offering a breakthrough time of up to 480 minutes
for full contact and splash contact scenarios.[1] Always inspect gloves for any signs of
degradation or perforation before use and employ proper removal techniques to avoid skin
contact.

o Lab Coat/Coveralls: A professional long-sleeved lab coat or coveralls should be worn.[1][2]
For larger quantities (over 1 kilogram) or in manufacturing settings, disposable coveralls of
low permeability are recommended.[3]

o Footwear: Safety footwear is required to protect against spills and other laboratory hazards.

[1]
Respiratory Protection:

» In well-ventilated areas, respiratory protection may not be necessary. However, if there is a
risk of generating dust or aerosols, or if working in a poorly ventilated space, a NIOSH-
approved respirator with an appropriate filter (Type A-P) should be used.[3][4]

Quantitative Safety Data for trans-Latanoprost

For quick reference, the following table summarizes key quantitative safety data for
Latanoprost. These values are critical for conducting risk assessments and implementing
appropriate safety measures in your laboratory.
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Parameter Value Reference

Occupational Exposure Limit

0.7 pg/ms3 5]6][7
(OEL) - 8-Hour TWA HO [Bltell7]
Recommended Nitrile Glove
) >0.11 mm [1]
Thickness
Nitrile Glove Breakthrough ]
Up to 480 minutes [1]

Time

Note: Breakthrough times for gloves can be influenced by factors such as the specific chemical
formulation, temperature, and duration of contact. It is crucial to consult the glove
manufacturer's specific chemical resistance data.

Procedural Guidance: From Receipt to Disposal

A systematic approach to handling trans-Latanoprost is essential for maintaining a safe
laboratory environment. The following workflow outlines the key steps from receiving the
compound to the final disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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